Benzyl 2,7,7-trimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Specification

• Molecular Formula: C27H26F3NO3
• Molecular Weight: 469.5 g/mol
• IUPAC Name: benzyl 2,7,7-trimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,6,8-tetrahydroquinoline-3-carboxylate
• Standard InChI: InChI=1S/C27H26F3NO3/c1-16-22(25(33)34-15-17-9-5-4-6-10-17)23(18-11-7-8-12-19(18)27(28,29)30)24-20(31-16)13-26(2,3)14-21(24)32/h4-12,23,31H,13-15H2,1-3H3
• Standard InChI Key: GPAUHLSXFQBOAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=CC=CC=C3C(F)(F)F)C(=O)OCC4=CC=CC=C4

Introduction

Benzyl 2,7,7-trimethyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a synthetic organic compound belonging to the quinoline derivative family. These compounds are widely studied due to their diverse pharmacological activities and potential applications in medicinal chemistry. This compound is characterized by its complex structure, which includes a quinoline core functionalized with a trifluoromethylphenyl group and a benzyl ester moiety.

Synthesis and Mechanism

3.1 Synthetic Pathway
The synthesis of this compound typically involves:

• Cyclocondensation Reaction: Formation of the hexahydroquinoline skeleton through a multi-component reaction involving an aldehyde (e.g., benzaldehyde), β-ketoester (e.g., ethyl acetoacetate), and ammonium acetate.

• Functionalization: Introduction of the trifluoromethylphenyl group via electrophilic substitution or coupling reactions.

• Esterification: Conversion of the carboxylic acid group into a benzyl ester using benzyl alcohol under acidic or catalytic conditions.

3.2 Mechanistic Insights
The reaction mechanism involves:

• Initial formation of an enamine intermediate.

• Intramolecular cyclization to produce the quinoline framework.

• Subsequent functionalization steps to add the desired substituents.

Pharmacological Relevance

Quinoline derivatives like this compound are known for their diverse biological activities:

• Antimicrobial Activity: Effective against bacterial and fungal strains due to their ability to disrupt cell wall synthesis or enzymatic pathways.

• Anticancer Potential: Exhibits cytotoxic effects on tumor cells by interfering with DNA replication or inducing apoptosis.

• Anti-inflammatory Properties: Potential inhibition of inflammatory mediators such as cyclooxygenase (COX) enzymes.

Further studies are needed to evaluate the specific bioactivity of this compound against various biological targets.

Analytical Characterization

5.1 Spectroscopic Techniques
The structure can be confirmed using:

• NMR Spectroscopy (¹H and ¹³C): For identifying proton and carbon environments.

• Mass Spectrometry (MS): For determining molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): For functional group analysis (e.g., carbonyl stretching).

5.2 Crystallography
Single-crystal X-ray diffraction can provide detailed insights into the three-dimensional arrangement of atoms in the molecule.